Cas no 41991-02-0 ((2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate)

• Product name: (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate
• CAS No: 41991-02-0
• MF: C₉H₁₆O₆
• MW: 220.219743728638
• MDL: MFCD00154539
• CID: 2636548
• PubChem ID: 12809174

(2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• acetic acid,(2,5-dimethoxy-2H-furan-5-yl)methanol
• Acetic acid--(2,5-dimethoxy-2,5-dihydrofuran-2-yl)methanol (1/1)
• Acetic acid;(2,5-dimethoxy-2H-furan-5-yl)methanol
• (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate
• DTXSID70786783
• (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methanol; acetic acid
• 41991-02-0
• 2-Furanmethanol, 2,5-dihydro-2,5-dimethoxy-, acetate

• MDL： MFCD00154539
• Inchi： 1S/C7H12O4.C2H4O2/c1-9-6-3-4-7(5-8,10-2)11-6;1-2(3)4/h3-4,6,8H,5H2,1-2H3;1H3,(H,3,4)
• InChI Key： PHXSAVHCJHKSJU-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])=C([H])C1(C([H])([H])O[H])OC([H])([H])[H])OC([H])([H])[H].O([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 220.09468823 g/mol
• Monoisotopic Mass: 220.09468823 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• Molecular Weight: 220.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate

Comprehensive Overview of (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate (CAS No. 41991-02-0)

(2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate (CAS No. 41991-02-0) is a specialized organic compound with a unique molecular structure, combining furan and acetate functionalities. This compound has garnered attention in recent years due to its potential applications in flavor and fragrance industries, pharmaceutical intermediates, and organic synthesis. Its distinct 2,5-dimethoxy-2,5-dihydrofuran backbone makes it a versatile building block for synthesizing more complex molecules.

The growing interest in sustainable chemistry and green synthesis has led researchers to explore compounds like (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate as eco-friendly alternatives. Its potential role in biodegradable materials and renewable resource utilization aligns with global trends toward reducing environmental impact. Recent studies have also investigated its possible use in cosmetic formulations, where its mild odor profile and stability under various conditions make it an attractive candidate.

From a chemical perspective, the acetate group in this compound provides reactivity for further derivatization, while the dimethoxydihydrofuran moiety offers steric and electronic effects that influence reaction pathways. This dual functionality has made it a subject of interest in asymmetric synthesis and catalysis research. The compound's molecular weight of 202.2 g/mol and specific physicochemical properties contribute to its diverse application potential.

In analytical chemistry, CAS No. 41991-02-0 has been studied using advanced techniques such as NMR spectroscopy and mass spectrometry to understand its structural characteristics fully. The development of high-performance liquid chromatography (HPLC) methods for its quantification has become particularly relevant for quality control in industrial applications. Researchers are also exploring its spectral properties for potential use in optical materials and sensor technologies.

The commercial availability of (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate has increased in response to growing demand from research institutions and specialty chemical manufacturers. Suppliers typically provide detailed technical data sheets including information on purity levels, storage conditions, and handling precautions. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, which is crucial for industrial applications.

Recent patent literature reveals innovative applications of this compound in polymer chemistry, where it serves as a monomer for creating novel materials with specific thermal properties and mechanical strength. Its incorporation into specialty coatings and adhesive formulations demonstrates the breadth of its utility. The compound's compatibility with various solvent systems further enhances its processing flexibility in different industrial settings.

From a regulatory standpoint, 41991-02-0 has been evaluated for its toxicological profile and environmental fate, with studies focusing on its biodegradation pathways and ecotoxicity. These assessments are particularly important for companies developing sustainable chemical processes and seeking green chemistry certifications. The compound's favorable safety profile in many applications contributes to its growing adoption across multiple industries.

Future research directions for (2,5-dimethoxy-2,5-dihydrofuran-2-yl)methyl acetate may include exploration of its biological activity and potential medicinal chemistry applications. Preliminary studies suggest interesting interactions with certain enzyme systems, warranting further investigation. Additionally, its role in advanced material science, particularly in nanotechnology applications, represents another promising avenue for development.

The synthesis and modification of CAS 41991-02-0 continue to be active areas of research, with scientists developing more efficient catalytic processes and stereoselective methods for its production. These advancements aim to improve yield optimization and reduce process waste, aligning with the principles of atom economy in modern chemical manufacturing. The compound's versatility ensures it will remain relevant in both academic and industrial chemistry for years to come.